8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.02,7.013,17]heptadeca-2,4,6,13(17)-tetraen-15-one

• IUPAC Name: 8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.02,7.013,17]heptadeca-2,4,6,13(17)-tetraen-15-one
• InChI: InChI=1S/C13H11NO2S2/c15-13-14-12-11(18-13)10-7(6-17-12)5-16-9-4-2-1-3-8(9)10/h1-4,7,10H,5-6H2,(H,14,15)
• InChI Key: ALZXUICHTVTLKW-UHFFFAOYSA-N
• Canonical SMILES: C1C2CSC3=C(C2C4=CC=CC=C4O1)SC(=O)N3
• Molecular Formula: C13H11NO2S2
• Molecular Weight: 277.4 g/mol

Description

WAY-325809 is a chemical compound with the molecular formula C21H20BrNO4.

Scientific Research Applications

WAY-325809 has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials or chemical processes.

Mechanism of Action

While the exact mechanism of action is not specified in the search results, the compound has been evaluated for its anticancer activity in NCI60 cell lines.

Future Directions

The compound has shown potential as an anticancer agent, with significant influence on leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, prostate cancer, and breast cancer subpanel cell lines. This suggests that future research could focus on further exploring its anticancer properties and potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-325809 involves several steps, starting with the preparation of the core structure, followed by the introduction of functional groups. The synthetic route typically includes:

Formation of the core structure: This involves the reaction of 2-furancarboxylic acid with appropriate reagents to form the furan ring.

Introduction of the bromo group: Bromination of the furan ring is carried out using bromine or a brominating agent under controlled conditions.

Attachment of the N-[1,2-bis(4-methoxyphenyl)ethyl] group: This step involves the reaction of the brominated furan compound with N-[1,2-bis(4-methoxyphenyl)ethyl]amine under suitable conditions to form the final product.

Industrial Production Methods

Industrial production of WAY-325809 follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are used to monitor the reaction progress and confirm the structure of the final product .

Chemical Reactions Analysis

Types of Reactions

WAY-325809 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Comparison with Similar Compounds

WAY-325809 can be compared with other similar compounds, such as:

WAY-100635: A selective serotonin receptor antagonist.

WAY-267464: An oxytocin receptor agonist.

WAY-181187: A dopamine receptor antagonist.

Uniqueness

WAY-325809 is unique due to its specific structure, which allows it to interact with different molecular targets compared to other similar compounds. Its brominated furan ring and N-[1,2-bis(4-methoxyphenyl)ethyl] group contribute to its distinct chemical and biological properties .